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Introduction

FXYD3, also known as Mat-8, is a member of the FXYD family of small single-span membrane
proteins that act as tissue-specific regulators of the Na+/K+-ATPase pump. This protein family
is characterized by a signature PFXYD domain. FXYD3 is primarily expressed in tissues such
as the stomach, colon, and skin, and its overexpression has been linked to the progression of
various cancers, including breast, pancreatic, and prostate cancer. Beyond its canonical role in
modulating ion transport by associating with Na+/K+-ATPase subunits, recent studies have
unveiled its involvement in crucial signaling pathways, such as the IL-17 signaling cascade.

Co-immunoprecipitation (Co-IP) is a powerful and widely used technique to study protein-
protein interactions in their native cellular environment. This application note provides a
detailed protocol for performing Co-IP to identify and validate protein interactions with FXYD3.
It includes experimental workflows, data interpretation guidelines, and a summary of known
FXYD3 interactors.

Known FXYD3 Protein Interactions

FXYD3's primary interaction partners are the subunits of the Na+/K+-ATPase. However, its role
extends to other cellular signaling pathways through distinct interactions. A summary of key
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interacting proteins is provided below.
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it primarily associates
with Na,K-ATPase in

the stomach.

FXYD3 Signaling and Interaction Pathways

FXYD3 participates in distinct cellular processes through its protein interactions. The

 To cite this document: BenchChem. [Application Note: FXYD3 Co-Immunoprecipitation
Protocol for Protein Interaction Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143326#fxyd3-co-immunoprecipitation-protocol-
for-protein-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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